Cas no 2097957-03-2 (1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridine-5-carboximidamide)

• Product Name: 1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridine-5-carboximidamide
• CAS No: 2097957-03-2
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5723388
• PubChem ID: 121204520
• Update Time: 2023-10-26

1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridine-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026712812
• 2097957-03-2
• F1907-8469
• 1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridine-5-carboximidamide
• 1,3-dioxo-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridine-5-carboximidamide
• 5H-Pyrrolo[3,4-c]pyridine-5-carboximidamide, octahydro-1,3-dioxo-

• Inchi： 1S/C8H12N4O2/c9-8(10)12-2-1-4-5(3-12)7(14)11-6(4)13/h4-5H,1-3H2,(H3,9,10)(H,11,13,14)
• InChI Key： INUNONWNRKXEQO-UHFFFAOYSA-N
• SMILES： O=C1C2CCN(C(=N)N)CC2C(N1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• pka: 11.68±0.20(Predicted)